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Compound of Interest

Compound Name: 1,1,2,2-Tetramethoxyethane

CAS No.: 2517-44-4

Cat. No.: B1584647

Get Quote

1,1,2,2-Tetramethoxyethane, also known by its synonym Glyoxal bis(dimethyl acetal), is a

stable and versatile organic compound with the chemical formula C₆H₁₄O₄.[1][2] As a key

intermediate in organic synthesis, its primary value lies in its function as a protected form of

glyoxal, the smallest dialdehyde.[2][3][4] Glyoxal itself is highly reactive and exists in aqueous

solutions as a complex mixture of hydrates and oligomers, making its direct application in multi-

step syntheses challenging.[5] 1,1,2,2-Tetramethoxyethane provides a stable, manageable,

and synthetically useful equivalent, allowing for the controlled introduction of the 1,2-dicarbonyl

moiety essential for building complex molecular architectures, particularly in the synthesis of

heterocycles and pharmaceutical intermediates.[3][4]

This guide offers a comprehensive overview of 1,1,2,2-Tetramethoxyethane, from its

fundamental properties and synthesis to its core reactivity and practical applications, providing

researchers and drug development professionals with the technical insights required for its

effective utilization.
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A clear understanding of a reagent's physical properties is paramount for experimental design,

particularly for reaction setup, purification, and storage. The key properties of 1,1,2,2-
Tetramethoxyethane are summarized below.

Property Value Source(s)

CAS Number 2517-44-4 [2]

Molecular Formula C₆H₁₄O₄ [2][6]

Molecular Weight 150.17 g/mol [2]

Appearance Colorless liquid [1]

Boiling Point ~165-167 °C

Density ~1.01 g/cm³

Solubility

Soluble in most organic

solvents (ethers, alcohols,

esters).[1]

Storage
2-8°C, under inert atmosphere.

[7][8]

Synthesis: The Acetalization of Glyoxal
The most prevalent and industrially viable method for producing 1,1,2,2-Tetramethoxyethane
is the acid-catalyzed acetalization of glyoxal with methanol.[3][4] This reaction is an equilibrium

process where careful control of reaction parameters is crucial for maximizing the yield of the

desired diacetal over the monoacetal and other byproducts.[4]

Causality of Experimental Choices
Acid Catalyst: The reaction requires an acid catalyst, such as sulfuric acid or an acidic ion-

exchange resin (e.g., Amberlyst), to proceed at a practical rate.[9] The catalyst's role is to

protonate a carbonyl oxygen of glyoxal, thereby increasing the electrophilicity of the carbonyl

carbon and making it susceptible to nucleophilic attack by methanol.
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Methanol to Glyoxal Ratio: A significant molar excess of methanol (typically 15:1 to 50:1) is

employed.[9] This high concentration of the alcohol serves a dual purpose: it shifts the

reaction equilibrium towards the product side according to Le Châtelier's principle and

minimizes the competing hydrolysis reaction by reducing the relative concentration of water.

[9]

Water Content: The presence of water is detrimental to the yield as it can hydrolyze the

acetal products back to the starting materials.[9] For this reason, the reaction is often

initiated with a concentrated aqueous glyoxal solution (e.g., 40-75% by weight) that may be

further dehydrated, and maintaining a low water content throughout the reaction is critical for

achieving high conversion.[4][9]

Temperature: The reaction is typically conducted at elevated temperatures, often between

60°C and 80°C, to ensure a reasonable reaction rate.[3][9]

Reaction Workflow Diagram
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Caption: General workflow for the synthesis of 1,1,2,2-Tetramethoxyethane.

Core Reactivity: The Glyoxal Equivalent in Action
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The synthetic utility of 1,1,2,2-Tetramethoxyethane is centered on its ability to act as a stable

precursor to glyoxal. The acetal groups are stable under neutral to basic conditions but are

readily hydrolyzed under acidic conditions to regenerate the parent dialdehyde and methanol.

This controlled deprotection is the cornerstone of its application.

Mechanism of Acid-Catalyzed Hydrolysis (Deprotection)
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Caption: Simplified mechanism for the acid-catalyzed hydrolysis of one acetal group.

This deprotection strategy allows chemists to perform reactions on other parts of a molecule

under basic or neutral conditions without the interference of a highly reactive aldehyde

functionality. The glyoxal core can then be unmasked at a later synthetic stage when needed,

for example, in the construction of heterocyclic rings like imidazoles, which are prevalent motifs

in pharmaceuticals.[5]

Applications in Research and Development
1,1,2,2-Tetramethoxyethane is more than just a synthetic curiosity; it is a functional tool with

diverse applications.

Pharmaceutical and Fine Chemical Synthesis: Its primary role is as a building block in

organic synthesis.[1][4] It serves as a precursor for creating complex molecules where a 1,2-

dicarbonyl unit is required for subsequent cyclization or condensation reactions.[10][11]

Polymer Chemistry: The compound is used as a cross-linking agent and performance

additive.[5] A notable application is in upgrading melamine-urea-formaldehyde wood

adhesives, where it can enhance the properties of the final resin.[7][12]

Solvent Applications: Due to its good solubility for organic compounds and catalysts, it can

be used as a solvent in certain organic reactions and as a diluent for dyes.[1]

Experimental Protocol: Synthesis from Glyoxal and
Methanol
This protocol is a representative procedure derived from established patent literature, designed

to provide a self-validating system for laboratory-scale synthesis.[9]

Objective: To synthesize 1,1,2,2-Tetramethoxyethane via acid-catalyzed acetalization.

Materials:

40% w/w aqueous glyoxal solution

Methanol (anhydrous)
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Strongly acidic ion-exchange resin (e.g., Amberlyst® 15)

Sodium carbonate (for neutralization)

Anhydrous magnesium sulfate (for drying)

Procedure:

Dehydration (Optional but Recommended): Concentrate the 40% aqueous glyoxal solution

under reduced pressure (100-200 mbar) to achieve a glyoxal content of 60-75% by weight.

[4] This step significantly improves the final yield by reducing the initial water content.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser,

and thermometer, combine the concentrated glyoxal solution and methanol. The molar ratio

of methanol to glyoxal should be at least 20:1 to drive the reaction to completion.[9]

Catalysis: Add the acidic ion-exchange resin (approx. 5-10% by weight of the total

reactants).

Reaction: Heat the mixture to 60-70°C with vigorous stirring. Monitor the reaction progress

using gas chromatography (GC) by observing the disappearance of glyoxal and the

formation of the mono- and diacetal products. A typical reaction time is 5-8 hours.[9]

Workup - Neutralization: Cool the reaction mixture to room temperature. Filter off the ion-

exchange resin catalyst. Neutralize the filtrate by adding small portions of sodium carbonate

until effervescence ceases.

Workup - Solvent Removal: Remove the excess methanol and water via distillation.

Purification: Purify the resulting crude product by fractional distillation under reduced

pressure to isolate pure 1,1,2,2-Tetramethoxyethane.

Synthesis Protocol Workflow
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Caption: Step-by-step experimental workflow for the synthesis of 1,1,2,2-Tetramethoxyethane.
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Safety and Handling: A Scientist's Responsibility
As with any chemical reagent, proper handling of 1,1,2,2-Tetramethoxyethane is essential for

laboratory safety.

Hazards: The compound is a flammable liquid and may be irritating to the skin and eyes.[1]

Precautionary Measures:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.[13]

P233: Keep container tightly closed.[13]

P240 & P241: Ground and bond container and receiving equipment; use explosion-proof

electrical equipment.[13]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[13]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water.[13]

Ensure use in a well-ventilated area, such as a chemical fume hood.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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